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Compound of Interest

Compound Name:
4-(4-Fluoro-3-

methylphenyl)butanoic acid

Cat. No.: B1310011 Get Quote

Chemical Identity and Structure
4-(4-Fluoro-3-methylphenyl)butanoic acid is a substituted aromatic carboxylic acid. Its

structure consists of a butanoic acid chain attached to a phenyl ring, which is further

substituted with a fluorine atom and a methyl group at positions 4 and 3, respectively.

Molecular Formula: C₁₁H₁₃FO₂[1][2][3]

IUPAC Name: 4-(4-fluoro-3-methylphenyl)butanoic acid[1][2]

CAS Number: 331-43-1[1][2]

The chemical structure is visualized in the diagram below.
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Chemical Structure of 4-(4-Fluoro-3-methylphenyl)butanoic acid
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Generalized Synthesis Workflow

Starting Materials:
1-Fluoro-2-methylbenzene

Glutaric Anhydride

Friedel-Crafts Acylation
in Methylene Chloride

Lewis Acid Catalyst
(e.g., AlCl₃)

Quenching
(Ice and HCl)

Work-up and Extraction

Purification
(Recrystallization or Chromatography)

Final Product:
4-(4-Fluoro-3-methylphenyl)butanoic acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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